495399-09-2(Saroglitazar)

Saroglitazar Chemical and Physical Properties

Names and Identifiers

- Saroglitazar
- (2S)-2-ethoxy-3-[4-[2-[2-methyl-5-(4-methylsulfanylphenyl)pyrrol-1-yl]ethoxy]phenyl]propanoic acid
- Saroglitazar [INN]
- BCP25470
- BENZENEPROPANOIC ACID, .ALPHA.-ETHOXY-4-(2-(2-METHYL-5-(4-(METHYLTHIO)PHENYL)-1H-PYRROL-1-YL)ETHOXY)-, (.ALPHA.S)-
- DB-404351
- MS-27899
- (S)-2-Ethoxy-3-(4-(2-(2-methyl-5-(4-(methylthio)phenyl)-1H-pyrrol-1-yl)ethoxy)phenyl)propanoic acid
- DB13115
- VUA39909
- CHEMBL4297530
- ZYH1
- C25H29NO4S
- MRWFZSLZNUJVQW-DEOSSOPVSA-N
- s9674
- A913988
- saroglitazarum
- CHEBI:134708
- BDBM50615692
- NS00073432
- CS-6149
- SCHEMBL16346340
- Q15269693
- (2S)-2-ethoxy-3-(4-(2-(2-methyl-5-(4-(methylsulfanyl)phenyl)-1H-pyrrol-1-yl(ethoxy)phenyl)propanoic acid
- (S)-alpha-ethoxy-4-[2-[-methyl-5-[4-(methylthio) phenyl]-1H-pyrrol-1-yl]ethoxy]benzene-propanoic acid
- MFCD28502034
- 495399-09-2
- SAROGLITAZAR [WHO-DD]
- 495399-09-2 (free)
- Lipaglyn
- P14958
- EX-A7122
- UNII-E0YMX3S4JD
- HY-19937
- (aS)-a-Ethoxy-4-[2-[2-methyl-5-[4-(methylthio)phenyl]-1H-pyrrol-1-yl]ethoxy]benzenepropanoic Acid
- AKOS027337115
- E0YMX3S4JD
- (2S)-2-ethoxy-3-[4-(2-{2-methyl-5-[4-(methylthio)phenyl]-1H-pyrrol-1-yl}ethoxy)phenyl]propanoic acid
- DTXSID10197819
- BRD-K79878800-001-01-0
- (2S)-2-ethoxy-3-(4-(2-(2-methyl-5-(4-(methylsulfanyl)phenyl)-1H-pyrrol-1-yl)ethoxy)phenyl)propanoic acid
- (2S)-2-ethoxy-3-(4-(2-(2-methyl-5-(4-(methylthio)phenyl)-1H-pyrrol-1-yl)ethoxy)phenyl)propanoic acid
- alpha-ethoxy-4-(2-(2-methyl-5-(4-methylthio)phenyl))-1H-pyrrol-1-yl)ethoxy))benzenepropanoic acid magnesium salt
- DTXCID20120310
- (2S)-2-ethoxy-3-[4-(2-{2-methyl-5-[4-(methylsulfanyl)phenyl]-1H-pyrrol-1-yl}ethoxy)phenyl]propanoic acid
- (2S)-2-ethoxy-3-(4-(2-(2-methyl-5-(4-(methylsulfanyl)phenyl)-1H-pyrrol-1-yl(ethoxy)phenyl)propanoic acid magnesium salt (2:1)
- BENZENEPROPANOIC ACID, ALPHA-ETHOXY-4-(2-(2-METHYL-5-(4-(METHYLTHIO)PHENYL)-1H-PYRROL-1-YL)ETHOXY)-, (ALPHAS)-
- MDL： S176610
- Inchi： InChI=1S/C25H29NO4S/c1-4-29-24(25(27)28)17-19-6-10-21(11-7-19)30-16-15-26-18(2)5-14-23(26)20-8-12-22(31-3)13-9-20/h5-14,24H,4,15-17H2,1-3H3,(H,27,28)/t24-/m0/s1
- InChI Key： MRWFZSLZNUJVQW-DEOSSOPVSA-N
- SMILES： OC([C@@H](OCC)CC1=CC=C(OCCN2C(C)=CC=C2C3=CC=C(SC)C=C3)C=C1)=O

Computed Properties

Exact Mass: 439.18172958g/mol
Monoisotopic Mass: 439.18172958g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 11
Complexity: 532
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 86Å²
XLogP3: 4.9

Saroglitazar Security Information

Signal Word：Warning
Hazard Statement： H302-H317
Warning Statement： P280
Storage Condition：Pure form -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Saroglitazar PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	S141650-25mg	Saroglitazar	495399-09-2		25mg	$ 1694.00	2023-09-06
MedChemExpress	HY-19937-25mg	Saroglitazar	495399-09-2	99.10%	25mg	￥11000	2023-08-31
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce45000-100mg	Saroglitazar	495399-09-2	98%	100mg	￥20507.00	2023-09-08
MedChemExpress	HY-19937-10mg	Saroglitazar	495399-09-2	99.10%	10mg	￥4200	2024-04-18
S e l l e c k ZHONG GUO	S9674-5mg	Saroglitazar	495399-09-2	98.62%	5mg	¥4270.88	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S72500-5mg	Saroglitazar	495399-09-2		5mg	¥5362.0	2021-09-07
MedChemExpress	HY-19937-50mg	Saroglitazar	495399-09-2	99.10%	50mg	￥16000	2023-08-31
SHENG KE LU SI SHENG WU JI SHU	sc-473154-2.5 mg	Saroglitazar,	495399-09-2		2.5 mg	￥3,234.00	2023-07-10
DC Chemicals	DC10322-1g	Saroglitazar	495399-09-2	>98%	1g	$4400.0	2023-09-15
MedChemExpress	HY-19937-1mg	Saroglitazar	495399-09-2	99.10%	1mg	￥1508	2024-04-18

Saroglitazar Related Literature

1. Synthesis of 2,3,4-trisubstituted pyrrole derivatives via [3 + 2] cyclization of activated methylene isocyanides with 4-(arylidene)-2-substituted oxazol-5(4H)-ones

Jing Zhang,Man Liu,Chao Li,Yan-Jun Xu,Lin Dong Org. Chem. Front. 2020 7 420
2. Transition-metal-free synthesis of polysubstituted pyrrole derivatives via cyclization of methyl isocyanoacetate with aurone analogues

Zhi-Peng Wang,Yun He,Pan-Lin Shao Org. Biomol. Chem. 2018 16 5422
3. A synthetic biology approach for the transformation of l-α-amino acids to the corresponding enantiopure (R)- or (S)-α-hydroxy acids

Geoffrey Gourinchas,Eduardo Busto,Manuela Killinger,Nina Richter,Birgit Wiltschi,Wolfgang Kroutil Chem. Commun. 2015 51 2828
4. Therapeutic efficacy of polydatin for nonalcoholic fatty liver disease via regulating inflammatory response in obese mice

Juan-Fen Mo,Jia-Yuan Wu,Li Zheng,Ya-Wei Yu,Tian-Xin Zhang,Li Guo,Yi Bao RSC Adv. 2018 8 31194
5. Palladium-catalyzed C(sp3)–H arylation of lactic acid: efficient synthesis of chiral β-aryl-α-hydroxy acids

Kai Chen,Xin Li,Shuo-Qing Zhang,Bing-Feng Shi Org. Chem. Front. 2016 3 204

Cas no 495399-09-2 (Saroglitazar)

Saroglitazar Chemical and Physical Properties

Names and Identifiers

Computed Properties

Saroglitazar Security Information

Saroglitazar PricePrice >>

Saroglitazar Related Literature

Related Categories

495399-09-2 (Saroglitazar) Related Products